Cas no 261952-20-9 (2-Bromo-5-methylbenzotrifluoride)

• Product Name: 2-Bromo-5-methylbenzotrifluoride
• CAS No: 261952-20-9
• MF: C₈H₆BrF₃
• MW: 239.032452106476
• MDL: MFCD01631586
• CID: 67326
• PubChem ID: 2779339
• Update Time: 2025-05-23

2-Bromo-5-methylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methylbenzotrifluoride
• 1-Bromo-4-methyl-2-(trifluoromethyl)benzene
• 2-bromo-5-methyltrifluorotoluene
• 4-Bromo-3-(trifluoromethyl)toluene
• 4-methyl-2-(trifluoromethyl)bromobenzene
• Benzene, 1-bromo-4-methyl-2-(trifluoromethyl)-
• FT-0602054
• AMY8767
• AS-33150
• A818313
• AKOS005255178
• J-508401
• BB 0259668
• SY017935
• 261952-20-9
• 1-bromo-4-methyl-2-(trifluoromethyl)-benzene
• SCHEMBL169128
• DTXSID10381397
• 4-Bromo-3-trifluoromethyl toluene
• CS-W002797
• MFCD01631586
• 1-Bromo-4-methyl-2-(trifluoromethyl)benzene, AldrichCPR
• 1-Bromo-4-methyl-2-(trifluoromethyl)benzene, 4-Bromo-3-(trifluoromethyl)toluene
• STL554565
• BBL100771

• MDL： MFCD01631586
• Inchi： 1S/C8H6BrF3/c1-5-2-3-7(9)6(4-5)8(10,11)12/h2-4H,1H3
• InChI Key： WXXDBPIOFOYRLP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 237.96000
• Monoisotopic Mass: 237.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.9

Experimental Properties

• Color/Form: No data available
• Density: 1.538
• Melting Point: No data available
• Boiling Point: 189.6℃ at 760 mmHg
• Flash Point: 76.1℃
• Refractive Index: 1.474
• PSA: 0.00000
• LogP: 3.77630

2-Bromo-5-methylbenzotrifluoride Security Information

• Signal Word：warning
• Hazard Statement： Flammable
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-5-methylbenzotrifluoride

Comprehensive Overview of 2-Bromo-5-methylbenzotrifluoride (CAS No. 261952-20-9): Properties, Applications, and Industry Trends

2-Bromo-5-methylbenzotrifluoride (CAS No. 261952-20-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This halogenated aromatic derivative, featuring a trifluoromethyl group and bromine substituent, exhibits unique reactivity patterns that make it valuable for cross-coupling reactions and fluorinated compound manufacturing. The compound's molecular structure (C₈H₆BrF₃) combines lipophilicity from the methylbenzotrifluoride core with the versatility of bromine-based functionalization.

Recent industry reports highlight growing demand for fluorinated building blocks like 2-Bromo-5-methylbenzotrifluoride, driven by the pharmaceutical sector's need for metabolic-stable compounds. The global market for trifluoromethylated compounds is projected to grow at 6.8% CAGR through 2030, according to recent chemical industry analyses. This aligns with increasing searches for "brominated aromatic compounds in drug discovery" and "CF3-containing intermediates" across scientific databases.

From a synthetic chemistry perspective, CAS 261952-20-9 serves as a crucial precursor in:
• Palladium-catalyzed Suzuki-Miyaura couplings for biaryl formation
• Nucleophilic aromatic substitution reactions
• Directed ortho-metalation strategies
The compound's electron-withdrawing trifluoromethyl group enhances reactivity at the bromine position while the methyl group offers additional modification sites.

Environmental and regulatory considerations have prompted innovations in green chemistry applications of 2-Bromo-5-methylbenzotrifluoride. Researchers are exploring:
• Continuous flow processing to minimize waste
• Catalyst recovery systems
• Bio-based solvent alternatives
These developments respond to frequent queries about "sustainable halogen chemistry" and "eco-friendly fluorination methods" in chemical forums.

Analytical characterization of 261952-20-9 typically involves:
• GC-MS for purity verification (retention time ~12.3 min on DB-5 columns)
• ¹H NMR (δ 2.35 for methyl, 7.4-7.8 ppm aromatic)
• ¹⁹F NMR (-62.5 ppm singlet)
These spectral features help distinguish it from related compounds like 3-bromo-5-methylbenzotrifluoride or 2-bromo-4-methylbenzotrifluoride.

Emerging applications in electronic materials have expanded the utility of 2-Bromo-5-methylbenzotrifluoride, particularly in:
• Liquid crystal formulations
• Organic semiconductor precursors
• OLED intermediate synthesis
Patent analysis shows a 40% increase in filings mentioning "fluorinated aromatic electronic materials" since 2020.

Storage and handling recommendations for CAS 261952-20-9 include:
• Protection from moisture in sealed containers
• Storage at 2-8°C for long-term stability
• Use of amber glass to prevent photodegradation
Technical bulletins emphasize proper ventilation when handling, reflecting workplace safety concerns frequently searched alongside "halogenated compound handling".

The compound's commercial availability has improved with multiple suppliers now offering 2-Bromo-5-methylbenzotrifluoride in:
• Research quantities (100mg-25g)
• Process development amounts (100g-1kg)
• Custom synthesis scales
Market intelligence suggests pricing stability despite fluctuations in bromine feedstock costs.

Future research directions for 261952-20-9 derivatives focus on:
• Developing chiral variants for asymmetric synthesis
• Creating water-soluble analogs for biological applications
• Investigating radical chemistry pathways
These align with trending academic searches for "next-generation fluorinated synthons" and "halogen exchange methodologies".

Quality control specifications for industrial-grade 2-Bromo-5-methylbenzotrifluoride typically require:
• ≥98% purity by HPLC
• ≤0.5% isomeric impurities
• ≤100ppm heavy metal content
Stringent quality standards address pharmaceutical industry demands visible in searches for "high-purity halogenated intermediates".